4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one

• IUPAC Name: 4-(4-oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C15H19N3O3S/c19-13(17-8-2-1-3-9-17)7-4-10-18-14(16-21-15(18)20)12-6-5-11-22-12/h5-6,11H,1-4,7-10H2
• InChI Key: IIASCQLICXUYHS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CCCN2C(=NOC2=O)C3=CC=CS3
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one is a compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure, making it useful for a variety of applications. In

Mechanism of Action

The mechanism of action of 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. Specifically, it has been shown to inhibit the activity of the enzyme phosphodiesterase-4 (PDE4), which is involved in the regulation of inflammation and immune responses in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one are still being studied. However, it has been shown to have anti-inflammatory and anti-cancer properties, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one in lab experiments is its potential as a new drug candidate for the treatment of various diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Additionally, more research is needed to fully understand the compound's mechanism of action and potential side effects. Finally, there is potential for the compound to be used in the development of new diagnostic tools for the detection of certain diseases.

Synthesis Methods

The synthesis of 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one is typically carried out using a multi-step process that involves the reaction of various chemical reagents. One common method involves the reaction of 4-piperidone hydrochloride with 4-bromobutyl isocyanate to form an intermediate compound. This intermediate is then reacted with thiophene-2-carboxylic acid to form the final product.

Scientific Research Applications

The compound 4-(4-Oxo-4-piperidin-1-ylbutyl)-3-thiophen-2-yl-1,2,4-oxadiazol-5-one has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of various diseases. The compound has been shown to have potential as an anti-cancer agent, as well as a treatment for neurological disorders such as Alzheimer's disease.